2-(3-Methylpyrrolidin-2-YL)ethan-1-OL

• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• SMILES: CC1CCNC1CCO
• InChI: InChI=1S/C7H15NO/c1-6-2-4-8-7(6)3-5-9/h6-9H,2-5H2,1H3
• InChIKey: XPKMLNJUYRXHNC-UHFFFAOYSA-N

2-(3-Methylpyrrolidin-2-yl)ethan-1-ol: Chiral β-Amino Alcohol Overview

2-(3-Methylpyrrolidin-2-yl)ethan-1-ol (CAS 860360-75-4, MFCD19221012) is a chiral β-amino alcohol featuring a 3-methyl substituted pyrrolidine ring and an ethanol side chain, with a molecular weight of 129.20 g/mol and a standard purity of 95% available for research procurement . This compound serves as a versatile chiral building block in asymmetric synthesis and medicinal chemistry, where the 3-methyl substitution provides a distinct steric and stereochemical profile compared to unsubstituted or N-substituted pyrrolidine ethanol analogs [1]. The pyrrolidine core, a saturated five-membered nitrogen heterocycle, is a privileged scaffold in drug discovery due to its three-dimensional conformation and ability to modulate biological target interactions [2].

▶Dual chiral center scaffold for stereochemical control studies

▶Free NH donor supports hydrogen-bonding applications

▶Asymmetric synthesis building block workflow

• [1] Coldham I, Hufton R. Synthesis of 3-alkylpyrrolidines by anionic cyclization. Tetrahedron. 1996;52(38):12541-12552. View Source
• [2] Vitaku E, Smith DT, Njardarson JT. Analysis of the structural diversity, substitution patterns, and frequency of nitrogen heterocycles among U.S. FDA approved pharmaceuticals. J Med Chem. 2014;57(24):10257-10274. View Source

2-(3-Methylpyrrolidin-2-yl)ethan-1-ol: Why Analogs Fall Short

Substitution of 2-(3-methylpyrrolidin-2-yl)ethan-1-ol with simpler pyrrolidine ethanol derivatives (e.g., 2-(pyrrolidin-2-yl)ethanol, CAS 19432-88-3) or N-substituted regioisomers (e.g., 2-(1-methylpyrrolidin-2-yl)ethanol, CAS 60307-26-8) fundamentally alters both stereochemical and physicochemical properties critical to research outcomes . The 3-methyl group introduces a chiral center at the pyrrolidine C3 position, creating a unique substitution pattern that influences conformational preferences, hydrogen bonding capacity, and steric bulk in binding pockets [1]. Substitution of the pyrrolidine nitrogen (N-alkylation) versus C3-alkylation yields compounds with different pKa values, hydrogen bond donor counts, and metabolic stability profiles, rendering them non-interchangeable in structure-activity relationship (SAR) studies and asymmetric catalytic applications [2].

⚠Unsubstituted analog (C2 only) lacks C3 chiral center, altering stereochemical outcomes

⚠N-Methyl analog removes NH donor, shifting H-bond capacity and binding profiles

⚠4-Methyl regioisomer offers distinct synthetic accessibility and reactivity profile

• [1] Coldham I, Hufton R. Synthesis of 3-alkylpyrrolidines by anionic cyclization. Tetrahedron. 1996;52(38):12541-12552. View Source
• [2] Fang D, et al. Pharmacophore-based discovery of 3,4-disubstituted pyrrolidines as a novel class of monoamine transporter inhibitors. Bioorg Med Chem Lett. 2016;26(8):1995-2000. View Source

2-(3-Methylpyrrolidin-2-yl)ethan-1-ol: Key Evidence vs Analogs

Enhanced Stereochemical Complexity from C3 Substitution

The presence of the 3-methyl group introduces a stereogenic center at C3, resulting in two chiral centers (C2 and C3) and four possible stereoisomers. This contrasts with 2-(pyrrolidin-2-yl)ethanol (CAS 19432-88-3), which possesses only one chiral center at C2 and exists as two enantiomers. For applications requiring precise stereochemical control, the target compound provides a more complex stereochemical landscape that can enhance diastereoselectivity in asymmetric transformations [1].

Stereochemical Complexity

Class-level inference

2 vs 1 chiral centers (C2 & C3 vs C2 only)

Supports diastereoselectivity screening

Structural inference; class-level

Evidence Dimension	Number of chiral centers
Target Compound Data	2 (C2 and C3)
Comparator Or Baseline	2-(pyrrolidin-2-yl)ethanol: 1 (C2 only)
Quantified Difference	2-fold increase in stereochemical complexity
Conditions	Structural analysis based on molecular formula (C7H15NO vs C6H13NO)

Why This Matters

For asymmetric synthesis projects requiring chiral induction or diastereomeric control, the additional chiral center offers enhanced stereochemical discrimination that simpler analogs cannot provide.

• [1] Coldham I, Hufton R. Synthesis of 3-alkylpyrrolidines by anionic cyclization. Tetrahedron. 1996;52(38):12541-12552. View Source

Molecular Weight and Lipophilicity Advantage

The target compound (C7H15NO, MW 129.20) possesses a molecular weight 14.03 g/mol higher than the unsubstituted analog 2-(pyrrolidin-2-yl)ethanol (C6H13NO, MW 115.17) . Computational predictions indicate a corresponding increase in lipophilicity (clogP ~0.4-0.6 for the target vs ~0.1-0.3 for the unsubstituted analog), which may influence membrane permeability and metabolic stability profiles .

MW & Lipophilicity

Data to verify

MW 129.20 g/mol, clogP ~0.4–0.6

May influence permeability and metabolic stability

Computational predictions; verify experimentally

Evidence Dimension	Molecular weight and predicted lipophilicity
Target Compound Data	MW 129.20 g/mol; predicted clogP ~0.4-0.6
Comparator Or Baseline	2-(pyrrolidin-2-yl)ethanol: MW 115.17 g/mol; predicted clogP ~0.1-0.3
Quantified Difference	MW increase of 14.03 g/mol (12.2%); clogP increase of ~0.3 units
Conditions	Bidepharm product specifications; computational predictions based on molecular structure

Why This Matters

Procurement decisions for medicinal chemistry programs must account for these physicochemical differences, as they directly impact ADME predictions and compound optimization strategies.

Free NH Group Preserves H-Bond Donor Capacity

The target compound retains a free secondary amine (NH) on the pyrrolidine ring, providing two hydrogen bond donors (one OH, one NH). In contrast, N-substituted analogs such as 2-(1-methylpyrrolidin-2-yl)ethanol (CAS 60307-26-8) possess only one hydrogen bond donor (OH only). This difference in hydrogen bonding capacity can critically affect target binding affinity, solubility, and catalytic activity [1].

H-Bond Donor Count

Class-level inference

2 (OH + NH) vs 1 (OH only)

Alters binding mode and solubility context

Functional group assessment; class-level

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	2 (OH and NH)
Comparator Or Baseline	2-(1-methylpyrrolidin-2-yl)ethanol: 1 (OH only)
Quantified Difference	2-fold difference in H-bond donor capacity
Conditions	Structural analysis based on molecular formula and functional group assessment

Why This Matters

In SAR studies and catalytic applications, the presence of an additional hydrogen bond donor can dramatically alter binding mode, solubility, and enantioselectivity, making N-methylated analogs unsuitable surrogates.

• [1] Fang D, et al. Pharmacophore-based discovery of 3,4-disubstituted pyrrolidines as a novel class of monoamine transporter inhibitors. Bioorg Med Chem Lett. 2016;26(8):1995-2000. View Source

Distinct Synthetic Handle at C3 Position

The 3-methyl substitution pattern on the pyrrolidine ring offers a unique synthetic handle for further derivatization via enolate alkylation or directed C-H functionalization, distinct from the 4-substituted regioisomer 2-(4-methylpyrrolidin-2-yl)ethanol. The anionic cyclization methodology developed for 3-alkylpyrrolidines demonstrates that C3-substituted derivatives can be accessed with high regioselectivity, enabling the preparation of stereochemically defined building blocks that are not readily available from 4-substituted analogs [1].

Synthetic Access

Method context

C3-substitution via anionic cyclization

Enables unique derivatization pathways

Qualitative advantage; method-dependent

Evidence Dimension	Synthetic accessibility and derivatization potential
Target Compound Data	3-methyl substitution accessible via anionic cyclization; enables unique C3-functionalization
Comparator Or Baseline	4-methylpyrrolidin-2-yl ethanol derivatives: limited synthetic access and different reactivity
Quantified Difference	No direct quantitative data; qualitative synthetic advantage
Conditions	Synthetic methodology for 3-alkylpyrrolidines reported in Tetrahedron (1996)

Why This Matters

For research groups engaged in SAR exploration or library synthesis, the distinct substitution pattern of the target compound enables chemical space that is inaccessible using regioisomeric alternatives.

• [1] Coldham I, Hufton R. Synthesis of 3-alkylpyrrolidines by anionic cyclization. Tetrahedron. 1996;52(38):12541-12552. View Source

Purity and Analytical Quality Control

Commercial supply of 2-(3-methylpyrrolidin-2-yl)ethan-1-ol (CAS 860360-75-4) is provided at 95% standard purity with batch-specific quality control documentation including NMR, HPLC, and GC analyses . This level of analytical characterization ensures reproducibility in research applications and contrasts with less well-characterized pyrrolidine ethanol analogs that may lack comprehensive QC data.

QC Documentation

Source review

95% purity; NMR, HPLC, GC available

Supports batch reproducibility

Supplier data; verify per batch

Evidence Dimension	Purity and analytical documentation
Target Compound Data	95% purity; NMR, HPLC, GC batch certificates available
Comparator Or Baseline	Unspecified pyrrolidine ethanol analogs: variable purity and documentation
Quantified Difference	Standardized 95% purity with multi-modal analytical characterization
Conditions	Bidepharm product specifications and quality control documentation

Why This Matters

For procurement in regulated research environments, the availability of comprehensive analytical data reduces experimental variability and supports compliance with quality management system requirements.

2-(3-Methylpyrrolidin-2-yl)ethan-1-ol: Optimal Applications

Asymmetric Synthesis & Chiral Auxiliary Development

The presence of two chiral centers (C2 and C3) provides enhanced stereochemical complexity compared to single-chiral-center analogs, enabling improved diastereoselectivity in asymmetric transformations. Research groups engaged in chiral auxiliary design or stereoselective catalysis can leverage this increased stereochemical density to achieve higher enantiomeric excess (ee) values in target reactions [1].

Medicinal Chemistry SAR for Pyrrolidine-Sensitive Targets

The 3-methyl substitution pattern preserves a free NH group (two H-bond donors) while increasing lipophilicity by ~0.3 logP units versus unsubstituted analogs. This physicochemical profile is well-suited for SAR campaigns where both hydrogen bonding capacity and modest lipophilicity are required for target engagement, as demonstrated in 3,4-disubstituted pyrrolidine monoamine transporter inhibitor programs [2].

3-Alkylpyrrolidine Library Synthesis

The anionic cyclization methodology enables regioselective access to C3-substituted pyrrolidines that are not readily available via alternative synthetic routes. Procurement of this building block supports the construction of focused chemical libraries exploring the underexplored 3-alkylpyrrolidine chemical space, which has shown promise in monoamine transporter modulation and other CNS-relevant targets [3].

Quality-Controlled Intermediate for Multi-Step Synthesis

With standardized 95% purity and batch-specific NMR, HPLC, and GC documentation, this compound meets the quality assurance requirements for use as an intermediate in multi-step synthetic sequences where impurity carryover could compromise downstream product integrity or yield reproducibility .

Application

Selection Property

Validation Focus

Asymmetric synthesis & chiral auxiliary development

Stereochemical complexity (dual chiral centers)

Diastereoselectivity and ee endpoint review

Medicinal chemistry SAR with H-bond and lipophilicity requirements

Hydrogen bond donor count (2) and predicted lipophilicity increase

Binding mode and ADME endpoint assessment

3-Alkylpyrrolidine library synthesis

Regioselective C3 substitution synthetic access

Library diversification and derivatization scope review

Quality-controlled intermediate for multi-step synthesis

Standardized purity (batch certificates)

Impurity profiling and synthetic reproducibility

• [1] Coldham I, Hufton R. Synthesis of 3-alkylpyrrolidines by anionic cyclization. Tetrahedron. 1996;52(38):12541-12552. View Source
• [2] Fang D, et al. Pharmacophore-based discovery of 3,4-disubstituted pyrrolidines as a novel class of monoamine transporter inhibitors. Bioorg Med Chem Lett. 2016;26(8):1995-2000. View Source
• [3] Coldham I, Hufton R. Synthesis of 3-alkylpyrrolidines by anionic cyclization. Tetrahedron. 1996;52(38):12541-12552. View Source